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Compound of Interest |

N-(Tris(hydroxymethyl)methyl)-3-
Compound Name: amino-2-hydroxypropanesulfonic
acid

Cat. No.: B1223088
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For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Disposal Information

This document provides detailed procedural guidance for the safe disposal of N-
(Tris(hydroxymethyl)methyl)-3-amino-2-hydroxypropanesulfonic acid (CAS RN: 68399-
81-5), commonly known as TAPSO. Adherence to these protocols is critical for ensuring
laboratory safety and environmental protection.

Hazard Summary and Safety Precautions

TAPSO is a zwitterionic biological buffer. While not classified as acutely toxic, it is recognized
as a skin and eye irritant and may cause respiratory irritation.[1][2] Before handling, it is
imperative to consult the Safety Data Sheet (SDS) and wear appropriate Personal Protective
Equipment (PPE), including safety glasses with side-shields, gloves, and a dust mask if
handling the powdered form.[2]

Key Hazard Information:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1223088?utm_src=pdf-interest
https://www.benchchem.com/product/b1223088?utm_src=pdf-body
https://www.benchchem.com/product/b1223088?utm_src=pdf-body
https://www.astechireland.ie/sites/default/files/2024-01/SDB_6628_GB_EN.pdf
https://www.cdhfinechemical.com/images/product/msds/18_881024988_TAPSOBUFFERCASNO68399-81-5MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/18_881024988_TAPSOBUFFERCASNO68399-81-5MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification

Description

Skin Irritation

Causes skin irritation.[1][2]

Eye Irritation

Causes serious eye irritation.[1][2]

Respiratory Irritation

May cause respiratory irritation.[1][2]

Step-by-Step Disposal Protocol

The primary principle for the disposal of TAPSO is to prevent its entry into drains and

waterways.[1][2] The recommended disposal method involves treating it as chemical waste and

transferring it to a licensed disposal company.

Experimental Protocol for Disposal:

o Waste Collection:

o Collect waste TAPSO, whether in solid form or in solution, in a designated and clearly

labeled waste container.

o Ensure the container is suitable for chemical waste and is kept closed when not in use.

o Waste Segregation:

o Do not mix TAPSO waste with other incompatible waste streams.

o If the TAPSO has been mixed with other chemicals, the disposal procedure must account

for all components of the mixture.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup and disposal.[2]

o Provide the waste disposal service with the Safety Data Sheet for TAPSO.

» Alternative Disposal Method (to be performed by a licensed facility):
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o An alternative method involves dissolving or mixing the material with a combustible
solvent and incinerating it in a chemical incinerator equipped with an afterburner and

scrubber.[2] This procedure should only be carried out by trained professionals in a
licensed facility.

Logical Flow for TAPSO Disposal Decision Making

The following diagram outlines the decision-making process for the proper disposal of TAPSO.

Start: Have TAPSO waste for disposal

\

Is the waste pure TAPSO or an aqueous solution of TAPSO?

No

Is the waste mixed with other hazardous chemicals?

No (Aqueous solutign)

Yes

Provide SDS for all components of the waste mixture Collect in a designated, labeled waste container

Contact Environmental Health & Safety (EHS) or a licensed disposal company

Transfer to licensed disposal facility for proper treatment and disposal

End: TAPSO waste properly disposed
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Caption: Decision workflow for the proper disposal of TAPSO waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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